6-bromo-1,2-dimethyl-1H-benzo[d]imidazole

• IUPAC Name: 6-bromo-1,2-dimethylbenzimidazole
• InChI: InChI=1S/C9H9BrN2/c1-6-11-8-4-3-7(10)5-9(8)12(6)2/h3-5H,1-2H3
• InChI Key: XXPOCWQCTILEQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=C(C=C2)Br
• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol

Description

“6-bromo-1,2-dimethyl-1H-benzo[d]imidazole” is a chemical compound with the CAS Number: 99512-64-8. It has a molecular weight of 225.09. The IUPAC name for this compound is 6-bromo-1,2-dimethyl-1H-benzimidazole.

Synthesis Analysis

The synthesis of substituted imidazoles, like our compound, has seen recent advances. These heterocycles are key components to functional molecules used in a variety of everyday applications. The methodologies for their synthesis are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The InChI code for “6-bromo-1,2-dimethyl-1H-benzo[d]imidazole” is 1S/C9H9BrN2/c1-6-11-8-4-3-7 (10)5-9 (8)12 (6)2/h3-5H,1-2H3. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

“6-bromo-1,2-dimethyl-1H-benzo[d]imidazole” is a solid at room temperature. The compound is stored at room temperature.

Scientific Research Applications

Antitumor Potential

6-Bromo-1,2-dimethyl-1H-benzo[d]imidazole: has been investigated for its antitumor properties. Researchers synthesized related compounds and evaluated their potential against different cell lines, including MCF-7 and CaCo-2. .

Antibacterial and Antifungal Activity

Imidazole derivatives, including this compound, have demonstrated antibacterial and antifungal properties. .

Organic Synthesis

Imidazoles play a crucial role in organic synthesis. Recent advances include the use of N-heterocyclic carbenes (NHCs) as both ligands and organocatalysts. For instance, researchers developed a NHC-catalyzed protocol to synthesize 1,2,4-trisubstituted imidazoles. .

Safety and Hazards

The compound is considered hazardous. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

The future directions for “6-bromo-1,2-dimethyl-1H-benzo[d]imidazole” and similar compounds are promising. Imidazole derivatives are known to show a broad range of biological activities, and recent advances in their synthesis suggest potential for further development.

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives have been known to interact with a variety of targets, including enzymes, receptors, and proteins, depending on their specific chemical structure .

Mode of Action

Imidazole derivatives have been reported to interact with their targets in various ways, such as inhibiting enzyme activity, blocking receptor signaling, or disrupting protein function .

Biochemical Pathways

Imidazole derivatives have been known to influence a variety of biochemical pathways, depending on their specific targets .